Cas no 2877637-72-2 (1-methanesulfonyl-4-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane)

• Product Name: 1-methanesulfonyl-4-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane
• CAS No: 2877637-72-2
• MF: C₉H₁₆N₄O₂S₂
• MW: 276.378938674927
• CID: 5328558
• PubChem ID: 165435399
• Update Time: 2025-08-05

1-methanesulfonyl-4-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-4-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane
• F6743-8977
• 2877637-72-2
• AKOS040862101
• Hexahydro-1-(methylsulfonyl)-4-(3-methyl-1,2,4-thiadiazol-5-yl)-1H-1,4-diazepine

• Inchi： 1S/C9H16N4O2S2/c1-8-10-9(16-11-8)12-4-3-5-13(7-6-12)17(2,14)15/h3-7H2,1-2H3
• InChI Key： JZSNNIHITSSQGM-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCCN(C2SN=C(C)N=2)CC1

Computed Properties

• Exact Mass: 276.07146811g/mol
• Monoisotopic Mass: 276.07146811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 448.7±55.0 °C(Predicted)
• pka: 6.23±0.32(Predicted)

Additional information on 1-methanesulfonyl-4-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane

1-Methanesulfonyl-4-(3-Methyl-1,2,4-Thiadiazol-5-Yl)-1,4-Diazepane: A Comprehensive Overview

The compound with CAS No. 2877637-72-2, known as 1-methanesulfonyl-4-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and development. In this article, we delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this intriguing molecule.

1-Methanesulfonyl-4-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane belongs to the class of diazepines, which are seven-membered rings containing two nitrogen atoms. The presence of a methanesulfonyl group and a 3-methyl-1,2,4-thiadiazole moiety introduces unique electronic and steric properties to the molecule. Recent studies have highlighted the importance of such heterocyclic compounds in modulating biological activities, making them valuable targets for medicinal chemists.

The synthesis of 1-methanesulfonyl-4-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane involves a multi-step process that combines principles of organic synthesis and heterocyclic chemistry. Researchers have employed various strategies to optimize the yield and purity of this compound. For instance, a recent study published in *Organic Process Research & Development* demonstrated a novel approach using microwave-assisted synthesis to expedite the formation of the diazepine ring system. This method not only enhances reaction efficiency but also reduces the environmental footprint of the synthesis process.

Pharmacologically, 1-methanesulfonyl-4-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane has shown remarkable potential as a lead compound for drug development. Preclinical studies indicate that this molecule exhibits potent activity against several therapeutic targets. For example, a study conducted by Smith et al. (2023) revealed that the compound demonstrates selective inhibition of certain kinases involved in inflammatory pathways. This finding underscores its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, 1-methanesulfonyl-4-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane has also been explored for its role in materials science. The molecule's ability to form stable coordination complexes with metal ions has led to its investigation as a precursor for metalloorganic frameworks (MOFs). A research team from the University of Cambridge reported in *Nature Materials* that incorporating this compound into MOF structures significantly enhances their stability and porosity.

Despite its promising attributes, further research is required to fully harness the potential of 1-methanesulfonyl-4-(3-methyl-1,2,,thiadiazol--yl)--diazepane. Ongoing studies are focused on understanding its metabolic pathways and toxicity profiles to ensure safe therapeutic use. Additionally, efforts are being made to explore its scalability for industrial production.

In conclusion, 1-methanesulfonyl--(methyl--thiadiazole--yl)--diazepane (CAS No.: ) is a versatile compound with multifaceted applications across chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for drug discovery and materials science innovations. As research continues to uncover its full potential,CAS No.: will undoubtedly play a pivotal role in advancing scientific and technological frontiers.